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Compound of Interest

1-Methyl-1H-imidazole-2-
Compound Name:
carbaldehyde

Cat. No.: B082426

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This document provides core data on 1-Methyl-1H-imidazole-2-carbaldehyde, a
heterocyclic aldehyde that serves as a versatile building block in the synthesis of various
pharmaceutical and chemical entities.

Physicochemical Data

The foundational quantitative data for 1-Methyl-1H-imidazole-2-carbaldehyde are its
molecular formula and molecular weight. These properties are crucial for stoichiometric
calculations in chemical reactions, determination of molar concentrations, and analysis of
molecular structure.

Property Value
Molecular Formula C5H6N20[1][2][3][4][5][6]
Molecular Weight 110.1139 g/mol [1][3]

also cited as 110.11 g/mol [2][5][6][7]

This data is derived from standard analytical methodologies and is corroborated across multiple
chemical data repositories. The slight variation in molecular weight values is attributable to
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differences in the precision of atomic weight isotopes used in the calculation.

Logical Relationship of Molecular Properties

The relationship between the compound's name, its elemental composition (molecular
formula), and its molar mass (molecular weight) is a fundamental concept in chemistry. The
following diagram illustrates this logical connection.

1-Methyl-1H-imidazole-2-carbaldehyde Composition Mass

determines Molecular Formula calculates to Molecular Weight
C5H6N20 110.1139 g/mol

Chemical Name

Click to download full resolution via product page

Logical flow from chemical name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide on 1-Methyl-1H-imidazole-
2-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082426#1-methyl-1h-imidazole-2-carbaldehyde-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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